![molecular formula C16H15FN4OS B279518 4-({2-[(4-fluorobenzyl)oxy]benzyl}amino)-4H-1,2,4-triazole-3-thiol](/img/structure/B279518.png)
4-({2-[(4-fluorobenzyl)oxy]benzyl}amino)-4H-1,2,4-triazole-3-thiol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-({2-[(4-fluorobenzyl)oxy]benzyl}amino)-4H-1,2,4-triazole-3-thiol, also known as FBTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. FBTA is a thiol-based compound that contains both triazole and benzyl groups, making it a versatile molecule that can be used for a variety of research purposes. In
Mechanism of Action
The exact mechanism of action of 4-({2-[(4-fluorobenzyl)oxy]benzyl}amino)-4H-1,2,4-triazole-3-thiol is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of various enzymes, including DNA topoisomerase II and protein kinase C, which are involved in cancer cell growth and proliferation. This compound has also been shown to inhibit the activation of various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways, which are involved in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including anti-cancer, anti-inflammatory, and anti-oxidant properties. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of cancer cell growth and proliferation. This compound has also been shown to inhibit the production of various pro-inflammatory cytokines, leading to the reduction of inflammation. This compound has also been shown to scavenge free radicals and inhibit lipid peroxidation, leading to the reduction of oxidative stress.
Advantages and Limitations for Lab Experiments
4-({2-[(4-fluorobenzyl)oxy]benzyl}amino)-4H-1,2,4-triazole-3-thiol has several advantages for lab experiments, including its high potency and selectivity, its ability to inhibit multiple targets, and its low toxicity. However, this compound also has several limitations, including its poor solubility in aqueous solutions and its instability in certain conditions.
Future Directions
There are several future directions for the study of 4-({2-[(4-fluorobenzyl)oxy]benzyl}amino)-4H-1,2,4-triazole-3-thiol, including the development of new anti-cancer drugs based on this compound, the investigation of the molecular targets of this compound, and the optimization of the synthesis method of this compound. Additionally, the potential applications of this compound in the treatment of other diseases, such as neurodegenerative diseases and cardiovascular diseases, should be explored.
Synthesis Methods
4-({2-[(4-fluorobenzyl)oxy]benzyl}amino)-4H-1,2,4-triazole-3-thiol can be synthesized through a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of 4-fluorobenzyl bromide with sodium hydroxide to form 4-fluorobenzyl alcohol. The second step involves the reaction of 4-fluorobenzyl alcohol with 2-chlorobenzaldehyde to form 2-[(4-fluorobenzyl)oxy]benzyl alcohol. The third step involves the reaction of 2-[(4-fluorobenzyl)oxy]benzyl alcohol with triazole and thiourea to form this compound.
Scientific Research Applications
4-({2-[(4-fluorobenzyl)oxy]benzyl}amino)-4H-1,2,4-triazole-3-thiol has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been shown to exhibit potent anti-cancer activity in vitro, making it a promising candidate for the development of new anti-cancer drugs. This compound has also been shown to exhibit anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.
Properties
Molecular Formula |
C16H15FN4OS |
---|---|
Molecular Weight |
330.4 g/mol |
IUPAC Name |
4-[[2-[(4-fluorophenyl)methoxy]phenyl]methylamino]-1H-1,2,4-triazole-5-thione |
InChI |
InChI=1S/C16H15FN4OS/c17-14-7-5-12(6-8-14)10-22-15-4-2-1-3-13(15)9-19-21-11-18-20-16(21)23/h1-8,11,19H,9-10H2,(H,20,23) |
InChI Key |
HDAQNAVXBFAYPX-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)CNN2C=NNC2=S)OCC3=CC=C(C=C3)F |
Canonical SMILES |
C1=CC=C(C(=C1)CNN2C=NNC2=S)OCC3=CC=C(C=C3)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.